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This whitepaper provides a detailed technical overview of the biophysical properties of a lip

barrier formulation designed to protect and hydrate the delicate skin of the lips. The core of this

formulation is a synergistic blend of occlusive and humectant agents suspended in a gel matrix.

This document is intended for researchers, scientists, and drug development professionals

interested in the science of lip care and skin barrier function.

Formulation and Core Components
The primary function of this lip barrier is to create a semi-permeable film that reduces

transepidermal water loss (TEWL) while actively drawing moisture into the stratum corneum.

The key ingredients and their respective functions are detailed in Table 1.
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Ingredient Category Primary Function
Secondary

Functions

White Soft Paraffin Occlusive Agent

Forms a hydrophobic

barrier on the lip

surface, significantly

reducing TEWL.

Provides emollience,

smoothing and

softening the lip

surface.

Glycerol Humectant

Attracts and binds

water molecules from

the dermis and the

environment to

hydrate the stratum

corneum.

Increases skin

hydration and helps

maintain skin

elasticity.

Carbomer Gelling Agent

Provides the gel

structure, controlling

the viscosity and

texture of the

formulation.

Stabilizes the

formulation.

Trolamine pH Adjuster

Neutralizes the

carbomer to form the

gel matrix.

-

Liquorice Liquid

Extract
Flavoring & Active

Provides a distinct

flavor.

Glycyrrhizinic acid, a

component of licorice

extract, has known

anti-inflammatory

properties.

Copper PCA Active Ingredient

May aid in tissue

repair and has

antimicrobial

properties.

-

Phenoxyethanol Preservative

Prevents microbial

growth within the

product.

-
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Purified Water Solvent

Acts as the vehicle for

the water-soluble

components.

-

Mechanism of Action: A Dual Approach to Lip
Hydration
The formulation employs a two-pronged approach to maintain and restore the biophysical

integrity of the lip barrier. This involves both passive and active mechanisms to ensure optimal

hydration and protection.

Occlusive Barrier Formation: The white soft paraffin, a key component, forms a non-volatile,

water-repellent film on the lip surface. This physical barrier significantly reduces the rate of

transepidermal water loss (TEWL), allowing the lips to retain their natural moisture.

Humectant-Mediated Hydration: Glycerol, a potent humectant, actively draws moisture from

the deeper layers of the skin and the external environment into the stratum corneum of the

lips. This increases the water content of the lip tissue, improving its softness and elasticity.

The interplay between these two mechanisms is crucial for the formulation's efficacy. The

occlusive layer prevents the escape of the moisture attracted by the humectant, leading to a

sustained hydrating effect.
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External Environment

Lip Surface

Prevasore Lip Barrier
Ambient Moisture

Humectant
(Glycerol)

 draws moisture

Stratum Corneum

Occlusive Layer
(White Soft Paraffin)

 moisture retained

Deeper Skin Layers
 draws moisture

 prevents TEWL

 hydrates
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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